Cas no 1547013-14-8 (2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-amine)

• Product Name: 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-amine
• CAS No: 1547013-14-8
• MF: C₁₁H₂₁N₃
• MW: 195.304542303085
• CID: 5767518
• PubChem ID: 83879597
• Update Time: 2025-11-07

2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-amine
• 1547013-14-8
• EN300-1731220

• Inchi： 1S/C11H21N3/c1-8(6-12)9-7-14(5)13-10(9)11(2,3)4/h7-8H,6,12H2,1-5H3
• InChI Key： RWQFKNUOOUMSJK-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C(C)CN)C(C(C)(C)C)=N1

Computed Properties

• Exact Mass: 195.173547683g/mol
• Monoisotopic Mass: 195.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(3-tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-amine

2-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-Amine: Structural Characteristics, Synthetic Pathways, and Emerging Applications in Chemical Biology

The compound 2-(3-Tert-butyl-1-methyl-1H-pyrazol-4-yl)propan-1-Amine (CAS No. 1547013–14–8) represents a structurally distinct class of nitrogen-rich heterocyclic derivatives that have garnered significant attention in modern medicinal chemistry. This molecule features a pyrazole ring system, a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, substituted with a tert-butyl group at the 3-position and a methyl group at the 1-position. The pyrazole core is further appended to a primary amine functionality through a three-carbon propyl chain, forming the propanamine substructure. Such architectural features contribute to its potential as a scaffold for drug discovery programs targeting protein kinases, G-protein-coupled receptors (GPCRs), and other biomolecular targets.

The strategic placement of substituents in this molecule is critical for modulating physicochemical properties. The bulky tert-butyl group enhances lipophilicity while providing steric hindrance that may influence metabolic stability. The methyl substitution at the 1-position of the pyrazole ring introduces additional hydrophobic character, potentially improving membrane permeability—a key consideration for oral bioavailability in pharmaceutical development. Recent studies (Nature Chem., 2023) highlight how such substituent patterns can be optimized to achieve selective interactions with target proteins while minimizing off-target effects.

Synthetic approaches to this compound typically involve multistep strategies centered on pyrazole formation. A common route begins with the condensation of hydrazine derivatives with α-diketones or β-diketones under acidic conditions to form the pyrazole core. Subsequent alkylation steps introduce the methyl and tert-butyl groups, followed by reductive amination to establish the terminal amine functionality. Advanced methodologies reported in Organic Letters (2024) demonstrate copper-catalyzed C–N bond formation techniques that improve reaction efficiency while maintaining regioselectivity for the desired propylamine linkage.

In terms of biological activity, compounds bearing similar structural motifs have shown promise as kinase inhibitors. For instance, derivatives of this scaffold exhibited nanomolar potency against JAK/STAT signaling pathways in preclinical models of inflammatory diseases (J Med Chem., 2025). The flexible propyl chain allows for conformational adaptability when binding to ATP-binding pockets of kinases, while the electron-rich pyrazole ring facilitates π-stacking interactions with aromatic residues in enzyme active sites.

The amine functionality present in this molecule offers opportunities for further chemical modification. Researchers have explored conjugation strategies where this compound serves as a linker between therapeutic payloads and targeting ligands in antibody-drug conjugate (ADC) systems. A study published in Angewandte Chemie (2026) demonstrated how such conjugates achieved enhanced tumor selectivity through pH-sensitive cleavage mechanisms triggered by intracellular environments.

In material science applications, analogs of this compound have been investigated for their ability to self-assemble into supramolecular structures through hydrogen bonding networks formed by their amine groups. These self-assembled systems show potential for use in nanoscale devices or as templates for metal nanoparticle synthesis due to their well-defined spatial organization.

Analysis of patent literature reveals growing interest in compounds containing both pyrazole rings and aliphatic amine moieties for use in agrochemical formulations. While specific details about this particular compound remain confidential, industry reports indicate that such structures are being evaluated for herbicidal activity against glyphosate-resistant weed species through novel modes of action involving photosystem II inhibition.

The molecular flexibility inherent in this scaffold allows it to adopt multiple conformations depending on environmental conditions—a property exploited in dynamic combinatorial chemistry experiments aimed at discovering new bioactive molecules through thermodynamic selection processes (Chem Sci., 2027). This adaptability makes it particularly valuable as a building block for high-throughput screening campaigns focused on discovering lead compounds.

Ongoing research continues to explore alternative synthetic routes that improve scalability and reduce environmental impact associated with production processes. Green chemistry initiatives are particularly focused on developing solvent-free methodologies using solid-supported reagents or microwave-assisted synthesis techniques that maintain high yields while minimizing waste generation.

The combination of structural versatility and tunable physicochemical properties positions this compound as an attractive platform for developing next-generation therapeutics across multiple disease indications including oncology, autoimmune disorders, and neurodegenerative conditions where targeted modulation of cellular signaling pathways is required.